Cas no 159965-32-9 (2,5-Dichloro-4-nitroimidazole)

• Product Name: 2,5-Dichloro-4-nitroimidazole
• CAS No: 159965-32-9
• MF: C₃HCl₂N₃O₂
• MW: 181.964937925339
• CID: 2449892
• PubChem ID: 135400176
• Update Time: 2025-05-25

2,5-Dichloro-4-nitroimidazole Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-4-nitroimidazole
• GDR7EP5ZFD
• NSC 222405
• 2,4-Dichloro-5-nitroimidazole
• 1H-Imidazole, 2,5-dichloro-4-nitro-
• 159965-32-9
• NSC-222405
• AKOS006344504
• 2,5-dichloro-4-nitro-1H-imidazole
• SCHEMBL3095819
• CS-0209362
• Imidazole,4-dichloro-5-nitro-
• Imidazole, 2,4-dichloro-5-nitro-
• DTXSID50166706
• 1H-Imidazole,4-dichloro-5-nitro-
• MFCD00748952
• NSC222405
• 2,4-dichloro-5-nitro-1h-imidazole
• 15965-32-9
• 1H-Imidazole, 2,4-dichloro-5-nitro-
• CID 99391

• Inchi： 1S/C3HCl2N3O2/c4-1-2(8(9)10)7-3(5)6-1/h(H,6,7)
• InChI Key： XJHISXIOFMXKNU-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])NC(=N1)Cl

Computed Properties

• Exact Mass: 180.9445817Da
• Monoisotopic Mass: 180.9445817Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2,5-Dichloro-4-nitroimidazole

Introduction to 2,5-Dichloro-4-nitroimidazole (CAS No. 159965-32-9)

2,5-Dichloro-4-nitroimidazole, identified by its Chemical Abstracts Service (CAS) number 159965-32-9, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This heterocyclic compound features a nitro group and two chlorine substituents on an imidazole ring, making it a versatile intermediate in the development of various medicinal agents. The unique structural properties of this molecule contribute to its utility in synthesizing biologically active compounds, particularly those targeting metabolic pathways and inflammatory responses.

The imidazole core is a prominent scaffold in medicinal chemistry due to its prevalence in natural products and its ability to form stable hydrogen bonds with biological targets. The presence of both chloro and nitro functional groups enhances the reactivity of 2,5-Dichloro-4-nitroimidazole, allowing for further derivatization through nucleophilic substitution, reduction, or condensation reactions. These chemical transformations are crucial for tailoring the compound’s pharmacological profile, including solubility, bioavailability, and target specificity.

In recent years, 2,5-Dichloro-4-nitroimidazole has garnered attention for its role in the synthesis of novel antiviral and anticancer agents. The nitro group can be reduced to an amine, introducing a polar moiety that improves water solubility and binding affinity to biological targets. Additionally, the electron-withdrawing nature of the nitro group enhances the electrophilicity of the adjacent carbon atoms in the imidazole ring, facilitating further functionalization.

One of the most compelling applications of 2,5-Dichloro-4-nitroimidazole is in the development of inhibitors targeting enzymes involved in carbohydrate metabolism. For instance, researchers have explored its derivatives as potential inhibitors of hexokinase and phosphoglycerate kinase, which are key enzymes in glycolysis. By modulating these enzymes, such compounds may offer therapeutic benefits in managing metabolic disorders such as diabetes and obesity.

The pharmaceutical industry has also leveraged 2,5-Dichloro-4-nitroimidazole as a precursor in synthesizing imidazolium-based ionic liquids. These ionic liquids exhibit unique properties such as high thermal stability and solvency for a wide range of organic reactions. Their applications extend beyond drug synthesis to include catalysis, material science, and green chemistry initiatives.

Recent advances in computational chemistry have further highlighted the potential of 2,5-Dichloro-4-nitroimidazole. Molecular modeling studies indicate that its nitro and chloro substituents can fine-tune electronic distributions across the imidazole ring, influencing both reactivity and binding interactions with biological targets. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles.

The synthesis of 2,5-Dichloro-4-nitroimidazole typically involves nitration followed by chlorination of an appropriate imidazole precursor. Advances in synthetic methodologies have enabled more efficient and scalable production processes. For example, catalytic nitration techniques have reduced byproducts while maintaining high yields. Similarly, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with greater precision.

In conclusion, 2,5-Dichloro-4-nitroimidazole (CAS No. 159965-32-9) represents a valuable building block in pharmaceutical research. Its structural versatility and reactivity make it indispensable for developing novel therapeutic agents targeting diverse diseases. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is expected to grow further.